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Compound of Interest

Compound Name: (-)-Dihydrocarveol

Cat. No.: B3028896

Essential Safety and Handling Guide for (-)-
Dihydrocarveol

This guide provides crucial safety and logistical information for the handling of (-)-
Dihydrocarveol, tailored for researchers, scientists, and professionals in drug development.
Following these procedures is essential for ensuring laboratory safety and proper chemical
management.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative safety and physical
property data for (-)-Dihydrocarveol.

Parameter Value Source
Flash Point 90 °C (194 °F) - closed cup [1]
Relative Density 0.926 g/mL at 20 °C [1]
Occupational Exposure Limits Not established [1][2]

Personal Protective Equipment (PPE)
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Strict adherence to PPE guidelines is mandatory to prevent exposure. The required PPE for
handling (-)-Dihydrocarveol includes:

o Eye and Face Protection: Wear safety glasses with side-shields conforming to EN166 or
NIOSH-approved standards.[1] A face shield may be necessary when there is a risk of
splashing.[3]

e Skin Protection:

o Gloves: Handle with chemical-resistant gloves (e.qg., nitrile) inspected before use.[1][3]
Use proper glove removal technique to avoid skin contact.[1] Dispose of contaminated
gloves after use in accordance with laboratory practices.[1]

o Clothing: Wear impervious clothing, such as a lab coat, to prevent skin contact.[1][4]
Ensure clothing covers as much skin as possible.[3]

» Respiratory Protection: If engineering controls are insufficient or a risk assessment indicates
the need, use a full-face respirator with appropriate cartridges (e.g., type ABEK (EN 14387)
or multi-purpose combination (US)).[1] For sole protection, a full-face supplied air respirator
is recommended.[1]

Operational Plan and Disposal
A systematic approach to handling and disposal is critical for safety and compliance.
Handling Protocol:
e Preparation:
o Work in a well-ventilated area, preferably within a chemical fume hood.[4]
o Ensure an eyewash station and safety shower are readily accessible.[5]

o Remove all potential ignition sources, as (-)-Dihydrocarveol is combustible.[1] Take
measures to prevent the buildup of electrostatic charge.[1]

» Handling:
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o Avoid breathing vapors, mist, or gas.[1][4]
o Prevent contact with skin and eyes.[4]

o Use non-sparking tools.[6]

e Storage:
o Store in a cool, dry, and well-ventilated place.[1][4]

o Keep containers tightly closed to prevent leakage.[1] Containers that have been opened
must be carefully resealed and kept upright.[1]

Spill Management:
 In case of a spill, remove all ignition sources.[1]
e Ventilate the area.

» Contain the spillage and collect it with an electrically protected vacuum cleaner or by wet-
brushing.[1]

» Place the collected material in a suitable, closed container for disposal.[1]
e Do not let the product enter drains.[1]
Disposal Plan:

o Dispose of unused (-)-Dihydrocarveol and contaminated materials through a licensed
professional waste disposal service.[1][4]

e This combustible material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[1]

o Contaminated packaging should be disposed of as unused product.[1]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a physician.[1][2]

» Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation
persists.[1][4]

e Eye Contact: Flush eyes with water as a precaution.[1] If irritation persists, seek medical
attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician. Never
give anything by mouth to an unconscious person.[1]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling (-)-Dihydrocarveol
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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